1-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]piperidin-2-one

• IUPAC Name: 1-[1-(benzotriazol-1-yl)-2-methylpropyl]piperidin-2-one
• InChI: InChI=1S/C15H20N4O/c1-11(2)15(18-10-6-5-9-14(18)20)19-13-8-4-3-7-12(13)16-17-19/h3-4,7-8,11,15H,5-6,9-10H2,1-2H3
• InChI Key: TUQOPPPGGIOROC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(N1CCCCC1=O)N2C3=CC=CC=C3N=N2
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

1-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]piperidin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a piperidine derivative that contains a benzotriazole moiety, making it a unique and versatile compound.

Mechanism of Action

The mechanism of action of 1-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]piperidin-2-one is not fully understood. However, it is believed to act by inhibiting certain enzymes and receptors in the body, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been reported to have antioxidant, anti-inflammatory, and neuroprotective properties. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]piperidin-2-one is its versatility. It can be easily modified to introduce various functional groups, making it a useful building block for the synthesis of novel compounds. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Careful handling and disposal procedures should be followed to ensure the safety of researchers and the environment.

Future Directions

There are several future directions for the research and development of 1-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]piperidin-2-one. One area of interest is the development of new drug candidates for the treatment of various diseases. Another area of interest is the synthesis of novel materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

1-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]piperidin-2-one can be synthesized through a simple and efficient method. The synthesis involves the reaction of 1-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropan-2-amine with acetic anhydride in the presence of a catalytic amount of sulfuric acid. The reaction takes place at room temperature and yields the desired compound in high purity and yield.

Scientific Research Applications

1-[1-(1H-1,2,3-Benzotriazol-1-yl)-2-methylpropyl]piperidin-2-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer. In material science, it has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, it has been used as a fluorescent probe for the detection of various analytes.